N-(3-chloro-4-fluorophenyl)-6-(pyrrolidin-1-yl)pyridazine-3-carboxamide

• IUPAC Name: N-(3-chloro-4-fluorophenyl)-6-pyrrolidin-1-ylpyridazine-3-carboxamide
• InChI: InChI=1S/C15H14ClFN4O/c16-11-9-10(3-4-12(11)17)18-15(22)13-5-6-14(20-19-13)21-7-1-2-8-21/h3-6,9H,1-2,7-8H2,(H,18,22)
• InChI Key: KJOYBUNQHQYKPC-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=NN=C(C=C2)C(=O)NC3=CC(=C(C=C3)F)Cl
• Molecular Formula: C15H14ClFN4O
• Molecular Weight: 320.75 g/mol

Description

N-(3-chloro-4-fluorophenyl)-6-(pyrrolidin-1-yl)pyridazine-3-carboxamide, also known as CFPPC, is a chemical compound that has gained significant attention in the field of scientific research. It belongs to the class of pyridazine derivatives and has shown promising results in various studies.

Scientific Research Applications

Synthesis and Biological Activities

• Cytotoxic and Antioxidant Evaluation : Research focused on the synthesis of new heterocyclic compounds, including derivatives related to the given chemical structure, to evaluate their cytotoxic and antioxidant activities. The studies involve synthesizing compounds through condensation reactions and evaluating their activities via MTT assay for cytotoxicity and DPPH method for antioxidant activity. For example, certain derivatives have shown activity as cytotoxic agents and others as antioxidants, highlighting the potential for these compounds in developing therapeutic agents (Journals Iosr, Priyanka B Kolanpaka, Sammaiah Gade, 2015).

• Antimicrobial and Antiproliferative Activities : Compounds synthesized from related structures have been studied for their antimicrobial and antiproliferative effects. These studies involve the creation of novel heterocycles and evaluating their activities against various pathogens and cancer cell lines, providing insights into the potential therapeutic uses of these compounds in treating infectious diseases and cancer (Asmaa M. Fahim, H. Tolan, H. Awad, Eman H. I. Ismael, 2021).

Synthesis and Antimicrobial Activity

• Semicarbazone Derivatives : The synthesis of N1-(3-chloro-4-fluorophenyl)-N4-substituted semicarbazone derivatives has been explored, showing that these compounds possess notable antimicrobial activities. This research suggests the potential for developing new antimicrobial agents based on these frameworks, with some derivatives showing significant activity against bacterial and fungal strains (M. Ahsan, M. Amir, Mohamed Afroz Bakht, J. G. Samy, Mohamed Zaheen Hasan, Shivli Nomani, 2016).

Synthesis and Antitubercular Activities

• Carboxamide Derivatives : The design and synthesis of carboxamide derivatives linked to heterocyclic structures have been investigated for their antitubercular and antibacterial activities. Some of these novel compounds have shown to be more potent than reference drugs like Pyrazinamide and Streptomycin, indicating their potential as new antitubercular agents. This research highlights the importance of structural modification and testing in discovering new drugs for tuberculosis treatment (S. Bodige, P. Ravula, K. C. Gulipalli, Srinivas Endoori, P. K. R. Cherukumalli, J. Chandra, N. Seelam, 2020).